Cas no 1015939-57-7 (2-(4-chloro-1H-pyrazol-1-yl)acetaldehyde)

• Product Name: 2-(4-chloro-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 1015939-57-7
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 2128137
• PubChem ID: 25220510
• Update Time: 2025-08-03

2-(4-chloro-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-1H-pyrazol-1-yl)acetaldehyde
• (4-Chloropyrazol-1-yl)acetaldehyde
• STK505750
• BB 0259380
• 2-(4-chloro-1H-pyrazol-1-yl)acetaldehyde

• Inchi： 1S/C5H5ClN2O/c6-5-3-7-8(4-5)1-2-9/h2-4H,1H2
• InChI Key： MPUHGQCRCWCHOF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides